Cas no 1036471-29-0 ([(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine)

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl(methyl)amine is a heterocyclic amine derivative featuring a 1,2,4-oxadiazole core substituted with a cyclopropyl group at the 3-position and an N-methylaminomethyl moiety at the 5-position. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural framework, which may confer favorable physicochemical properties such as enhanced metabolic stability and selective binding affinity. The cyclopropyl group can influence conformational rigidity, while the oxadiazole ring contributes to electronic modulation. Its potential applications include serving as a versatile intermediate or pharmacophore in the development of biologically active molecules, particularly targeting enzyme inhibition or receptor modulation.
[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine structure
1036471-29-0 structure
Product Name:[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine
CAS No:1036471-29-0
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD11116694
CID:1027658
PubChem ID:25219496
Update Time:2025-06-09

[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
    • 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-N-methylmethamine
    • N-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-methylamine
    • 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)
    • 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine(SALTDATA: FREE)
    • [(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine
    • STK503536
    • SCHEMBL19002838
    • CS-0316718
    • BBL037747
    • N-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-methylamine, AldrichCPR
    • MFCD11116694
    • VS-14424
    • 1036471-29-0
    • DTXSID40649250
    • F8881-7908
    • AKOS005171498
    • MDL: MFCD11116694
    • Inchi: 1S/C7H11N3O/c1-8-4-6-9-7(10-11-6)5-2-3-5/h5,8H,2-4H2,1H3
    • InChI Key: UXYMIZJTYJBFGD-UHFFFAOYSA-N
    • SMILES: O1C(CNC)=NC(C2CC2)=N1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 51Ų

[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine Pricemore >>

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[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine Suppliers

Amadis Chemical Company Limited
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(CAS:1036471-29-0)[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine
Order Number:A1153584
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:21
Price ($):260.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1036471-29-0)[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine
A1153584
Purity:99%
Quantity:1g
Price ($):260.0
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